Cas no 5850-87-3 (Benzenesulfonic acid,4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1))

• Product Name: Benzenesulfonic acid,4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1)
• CAS No: 5850-87-3
• MF: C₃₄H₂₆BaN₄O₈S₂
• MW: 820.049241542816
• CID: 375214
• Update Time: 2026-05-14

Benzenesulfonic acid,4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-2-methyl-, barium salt (2:1)
• CI 15580
• PIGMENT RED 51, CI 15580
• 15580
• 4-[(2-hydroxy-1-naphthalenyl)azo]-2-methyl-Benzenesulfonic acid,barium salt(2:1)
• barium bis{2-methyl-4-[(2E)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazinyl]benzenesulfonate}
• C.I.Pigment Red 51
• Lithol Red 3740
• P.R.51
• Pigment Red 51

Computed Properties

• Exact Mass: 812.02538

Experimental Properties

• PSA: 204.3